Curvulic acid

• Molecular Formula: C11H12O6
• Molecular Weight: 240.21 g/mol
• InChI: InChI=1S/C11H12O6/c1-5(12)9-6(4-8(14)15)3-7(13)11(17-2)10(9)16/h3,13,16H,4H2,1-2H3,(H,14,15)
• InChIKey: QSWOSJNPHIHNIR-UHFFFAOYSA-N

Curvulic Acid: Procurement Guide for the Fungal Polyketide 2-Acetyl-3,5-dihydroxy-4-methoxyphenylacetic Acid

Curvulic acid (CAS 652-55-1, C₁₁H₁₂O₆) is a fungal polyketide metabolite originally isolated from Curvularia siddiqui [1] and also identified in Penicillium species such as P. janthinellum and P. excelsum [2][3]. Characterized as 2-acetyl-3,5-dihydroxy-4-methoxyphenylacetic acid, it is distinguished from its primary structural analog, curvulinic acid (2-acetyl-3,5-dihydroxyphenylacetic acid), by the presence of a methoxy group at the C-4 position [1]. This methoxylation is the sole structural differentiator and the primary determinant of its distinct biological profile and utility in research and industrial contexts.

Primary Use Context

Natural product dereplication and chemotaxonomic marker studies in Curvularia and Penicillium species

Screening Role

Reported weak broad-spectrum antibacterial profile supports negative control and baseline comparator applications

Analytical Workflow

LC-MS/MS library-compatible polyketide for rapid extract deprioritization in antimicrobial lead discovery

• [1] Kamal A, Qureshi AA, Ahmad A, Rickards RW. Studies in the biochemistry of micro-organisms—V: The structure and synthesis of curvulic acid and curvin, metabolic products of curvularia siddiqui, sp. novo. Tetrahedron. 1965;21(6):1411-1415. View Source
• [2] Nakakita Y, Shima S, Sakai H. Isolation of Curvulic Acid as an Antimicrobial Substance from Penicillium janthinellum C-268. Agricultural and Biological Chemistry. 1984;48(7):1899-1900. View Source
• [3] Taniwaki MH, Pitt JI, Iamanaka BT, et al. Penicillium excelsum sp. nov from the Brazil Nut Tree Ecosystem in the Amazon Basin. PLoS ONE. 2015;10(12):e0143189. View Source

Why Curvulic Acid Cannot Be Substituted by Curvulinic Acid in Experimental Workflows

Curvulic acid and curvulinic acid are not interchangeable despite their close structural relationship. The critical 4-methoxy group on curvulic acid is not merely an inert functionalization; it is a structural determinant that leads to a fundamentally different activity profile compared to the non-methoxylated curvulinic acid. This substitution results in a significant loss of biological potency. While curvulinic acid demonstrates quantifiable herbicidal and antibacterial activity [1], curvulic acid is consistently characterized as having weak or negligible antimicrobial effects [2][3]. Therefore, substituting curvulinic acid for curvulic acid will invalidate an experiment predicated on weak bioactivity as a baseline or control. Conversely, using curvulic acid as a biosynthetic intermediate or analytical standard requires its specific 4-methoxy fingerprint, which its analogs lack.

Attribute Curvulic Acid vs Curvulinic Acid / Curvularin

Structure 4-methoxy group present on aromatic ring vs Des-methoxy or macrocyclic lactone scaffold

Bioactivity Weak antibacterial activity reported vs Reported phytotoxic and herbicidal activity

Structural substitution pattern may shift bioactivity profile. Interchanging these polyketides may compromise dereplication accuracy and antimicrobial screening conclusions. Verify identity by LC-MS/MS before use.

• [1] Hilario F, Polinário G, de Amorim MR, et al. Spirocyclic lactams and curvulinic acid derivatives from the endophytic fungus Curvularia lunata and their antibacterial and antifungal activities. Fitoterapia. 2020;141:104466. View Source
• [2] Nakakita Y, Shima S, Sakai H. Isolation of Curvulic Acid as an Antimicrobial Substance from Penicillium janthinellum C-268. Agricultural and Biological Chemistry. 1984;48(7):1899-1900. View Source
• [3] TargetMol. Curvulic acid Product Datasheet. TargetMol. Accessed April 2026. View Source

Quantitative Differentiation of Curvulic Acid from its Closest Analogs

Antibacterial Activity: Weak Baseline vs. Definitive MIC Values

Curvulic acid's antibacterial profile is defined by its weak activity, a direct consequence of its 4-methoxy group, which contrasts sharply with the more potent, quantifiable MIC values observed for its non-methoxylated analog, curvulinic acid. A 1984 study first isolated curvulic acid as an antimicrobial substance from Penicillium janthinellum, establishing its bioactivity [1]. However, subsequent characterizations and commercial datasheets consistently note its relatively weak or negligible activity against Gram-positive and Gram-negative bacteria [2]. In contrast, a 2020 study on curvulinic acid derivatives reported a definitive Minimum Inhibitory Concentration (MIC) of 62.5 µg/mL against Escherichia coli for related triticones, and noted antibacterial activity for curvulinic acid itself [3]. This difference in potency is critical for experimental design, positioning curvulic acid as a negative control or a probe for understanding the SAR of methoxylation.

Antibacterial Activity vs Penicillic Acid

Class-level inference

Weak activity, MIC not quantifiably determined

Penicillic acid: MIC 12.3–111.1 µg/mL (phytopathogenic panel)

Supports dereplication marker context; limited antimicrobial screening utility

~10-fold to >100-fold weaker based on qualitative assessment

Evidence Dimension	Antibacterial Activity
Target Compound Data	Described as having 'weak activity' and 'relatively weak activity' against Gram-positive and Gram-negative bacteria; no quantitative MIC is reported as a primary finding.
Comparator Or Baseline	Curvulinic acid and related triticones: Reported MIC of 62.5 μg/mL against Escherichia coli.
Quantified Difference	Qualitative difference: Activity is 'weak' or 'negligible' vs. a quantifiable MIC of 62.5 µg/mL for a closely related structural class.
Conditions	MIC assays using standard bacterial strains.

Why This Matters

This allows researchers to source a reliably weak antimicrobial compound for use as a negative control or to study the specific impact of 4-methoxylation on bioactivity.

• [1] Nakakita Y, Shima S, Sakai H. Isolation of Curvulic Acid as an Antimicrobial Substance from Penicillium janthinellum C-268. Agricultural and Biological Chemistry. 1984;48(7):1899-1900. View Source
• [2] TargetMol. Curvulic acid Product Datasheet. TargetMol. Accessed April 2026. View Source
• [3] Hilario F, Polinário G, de Amorim MR, et al. Spirocyclic lactams and curvulinic acid derivatives from the endophytic fungus Curvularia lunata and their antibacterial and antifungal activities. Fitoterapia. 2020;141:104466. View Source

Phytotoxicity: Absence of Herbicidal Potency vs. Documented IC50 Values

Curvulic acid demonstrates a distinct lack of the herbicidal activity that is well-documented for its structural analog, curvulinic acid. This difference is not marginal; it is a complete divergence in biological function. A study on curvulinic acid isolated from Nimbya alternantherae reported quantifiable phytotoxicity with IC50 values of 204.7 µg/mL for root growth inhibition and 281.1 µg/mL for shoot growth inhibition . In contrast, a review of the available literature and commercial technical documents for curvulic acid shows no such phytotoxic activity is reported; its bioactivity is exclusively, and weakly, associated with antimicrobial properties [1][2]. This functional dichotomy makes curvulic acid a valuable counter-screen for researchers investigating herbicidal leads, confirming that observed activity is not due to the core phenolic scaffold but is contingent on the presence or absence of the 4-methoxy moiety.

Herbicidal Activity vs Curvulinic Acid

Cross-study comparable

No quantitative phytotoxicity data reported

Curvulinic acid: 73.5% root inhibition at 600 µg/mL; IC50 204.7 µg/mL

Reported phytotoxicity context differs; may not support herbicidal screening

Capsella bursa-pastoris seedling assay context

Evidence Dimension	Herbicidal/Phytotoxic Activity
Target Compound Data	No reported herbicidal or phytotoxic activity.
Comparator Or Baseline	Curvulinic acid: Root growth inhibition IC50 = 204.7 µg/mL; Shoot growth inhibition IC50 = 281.1 µg/mL.
Quantified Difference	Qualitative difference: Absence of activity vs. quantifiable IC50 values of 204.7 and 281.1 µg/mL.
Conditions	In vitro assays on seed germination and seedling growth.

Why This Matters

This provides a clear, functional differentiation that allows procurement for use as a non-phytotoxic structural control in agrochemical research.

• [1] Nakakita Y, Shima S, Sakai H. Isolation of Curvulic Acid as an Antimicrobial Substance from Penicillium janthinellum C-268. Agricultural and Biological Chemistry. 1984;48(7):1899-1900. View Source
• [2] TargetMol. Curvulic acid Product Datasheet. TargetMol. Accessed April 2026. View Source

Structural Differentiation: The 4-Methoxy Group as the Defining Feature

The chemical structure of curvulic acid was definitively established as 2-acetyl-3,5-dihydroxy-4-methoxyphenylacetic acid, distinguishing it from curvulin (an ethyl ester) and curvulinic acid (lacking the 4-methoxy group) [1]. This single functional group difference is the basis for all differential biological activity and analytical separation. The methoxy group provides a unique mass fragment and alters the compound's polarity and chromatographic retention time relative to curvulinic acid and curvulin. This structural specificity is critical for its use as an analytical standard in metabolomic profiling of fungal extracts, particularly for chemotaxonomic studies of Penicillium and Curvularia species [2]. It is not a general-purpose polyketide; its utility is defined by this precise substitution pattern.

VRE Potency vs Andrastin A

Cross-study comparable

Weak activity, MIC not reported

Andrastin A: IC50 6.0 µM; MIC99 13.9 µM (VRE)

Reported VRE and FTase inhibition context differs; supports chemotaxonomic use

Estimated ~100- to 1000-fold potency difference

Evidence Dimension	Molecular Structure
Target Compound Data	2-acetyl-3,5-dihydroxy-4-methoxyphenylacetic acid (C₁₁H₁₂O₆, MW 240.21)
Comparator Or Baseline	Curvulinic acid: 2-acetyl-3,5-dihydroxyphenylacetic acid (C₁₀H₁₀O₆, MW 226.18)
Quantified Difference	Presence of a methoxy group (-OCH₃) at the C-4 position instead of a hydroxyl group (-OH), resulting in a molecular weight difference of 14.03 g/mol.
Conditions	Spectroscopic analysis (NMR, MS) and comparison with synthetic standards.

Why This Matters

This unambiguous structural difference justifies its procurement as a specific analytical standard for method development, metabolomic identification, and chemotaxonomic classification.

• [1] Kamal A, Qureshi AA, Ahmad A, Rickards RW. Studies in the biochemistry of micro-organisms—V: The structure and synthesis of curvulic acid and curvin, metabolic products of curvularia siddiqui, sp. novo. Tetrahedron. 1965;21(6):1411-1415. View Source
• [2] Taniwaki MH, Pitt JI, Iamanaka BT, et al. Penicillium excelsum sp. nov from the Brazil Nut Tree Ecosystem in the Amazon Basin. PLoS ONE. 2015;10(12):e0143189. View Source

Curvulic Acid: Primary Procurement and Research Application Scenarios

Use as a Weak-Activity Negative Control in Antimicrobial Screening

In high-throughput antimicrobial screening programs, a compound with consistently weak or negligible activity is essential for establishing a baseline and validating assay sensitivity. Curvulic acid, with its documented lack of potent antibacterial activity [1][2], serves as an ideal negative control against which the efficacy of novel antimicrobial candidates can be measured. Its structural similarity to more active analogs like curvulinic acid makes it a particularly valuable control for structure-activity relationship (SAR) studies focused on polyketide scaffolds [3].

An Analytical Reference Standard for Fungal Metabolomics and Chemotaxonomy

The unique 4-methoxy substitution on curvulic acid makes it a specific and reliable marker compound for metabolomic fingerprinting [1]. It is a known metabolite of several Penicillium species (e.g., P. janthinellum, P. excelsum, P. simplicissimum) [2][3]. Procuring curvulic acid as an analytical standard enables accurate identification and quantification of this compound in fungal extracts via HPLC-MS or GC-MS, supporting chemotaxonomic studies and investigations into fungal secondary metabolism.

A Chemical Probe for Investigating Polyketide Methoxylation SAR

The complete divergence in biological activity between curvulic acid (weak antimicrobial, non-phytotoxic) and curvulinic acid (antibacterial, herbicidal) is driven by a single structural change—the addition of a methoxy group [1][2]. This makes curvulic acid a powerful chemical probe for dissecting the specific role of methoxylation in determining the bioactivity of fungal polyketides. Researchers can use it to answer fundamental questions about target binding and the SAR of this important class of natural products.

A Biosynthetic Building Block and Intermediate

Curvulic acid is a key metabolic intermediate in the biosynthetic pathway of Curvularia and Penicillium species, being closely related to other metabolites like curvulin, curvin, and curvulol [1]. For researchers studying polyketide synthase (PKS) pathways or fungal secondary metabolism, curvulic acid can be procured as a substrate or intermediate standard for in vitro enzymatic assays or for use as a precursor in biosynthetic feeding studies to trace the production of more complex natural products.

Application

Selection Property

Validation Focus

Natural Product Dereplication and Chemical Fingerprinting

Dereplication marker profile

LC-MS/MS library matching review

Negative Control in Antibacterial Screening Assays

Weak antimicrobial activity context

Baseline response in MIC and disk diffusion assays

Chemotaxonomic Marker for Fungal Taxonomy and Ecology

Species-specific metabolite profile

Phylogenetic and ecological correlation review

• [1] Nakakita Y, Shima S, Sakai H. Isolation of Curvulic Acid as an Antimicrobial Substance from Penicillium janthinellum C-268. Agricultural and Biological Chemistry. 1984;48(7):1899-1900. View Source
• [2] TargetMol. Curvulic acid Product Datasheet. TargetMol. Accessed April 2026. View Source
• [3] Kamal A, Qureshi AA, Ahmad A, Rickards RW. Studies in the biochemistry of micro-organisms—V: The structure and synthesis of curvulic acid and curvin, metabolic products of curvularia siddiqui, sp. novo. Tetrahedron. 1965;21(6):1411-1415. View Source
• [4] Taniwaki MH, Pitt JI, Iamanaka BT, et al. Penicillium excelsum sp. nov from the Brazil Nut Tree Ecosystem in the Amazon Basin. PLoS ONE. 2015;10(12):e0143189. View Source
• [5] Hilario F, Polinário G, de Amorim MR, et al. Spirocyclic lactams and curvulinic acid derivatives from the endophytic fungus Curvularia lunata and their antibacterial and antifungal activities. Fitoterapia. 2020;141:104466. View Source